N-(4-Chloro-1H-benzimidazol-6-yl)formamide

• IUPAC Name: N-(7-chloro-3H-benzimidazol-5-yl)formamide
• InChI: InChI=1S/C8H6ClN3O/c9-6-1-5(12-4-13)2-7-8(6)11-3-10-7/h1-4H,(H,10,11)(H,12,13)
• InChI Key: PWBRDMXGZPMJJK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1NC=N2)Cl)NC=O
• Molecular Formula: C8H6ClN3O
• DSSTOX Substance ID: DTXSID501268993
• Molecular Weight: 195.60 g/mol
• CAS RN: 118134-22-8

Description

N-(4-Chloro-1H-benzimidazol-6-yl)formamide, also known as CBZ or Carbendazim, is a chemical compound that belongs to the benzimidazole family. It is widely used in the agricultural industry as a fungicide to control various plant diseases. Due to its broad spectrum of activity against fungi, CBZ has become a popular choice for crop protection.

Mechanism of Action

N-(4-Chloro-1H-benzimidazol-6-yl)formamide inhibits the polymerization of tubulin, a protein that is essential for the formation of microtubules in fungi. Microtubules are involved in various cellular processes such as cell division, intracellular transport, and maintenance of cell shape. By disrupting the formation of microtubules, N-(4-Chloro-1H-benzimidazol-6-yl)formamide inhibits the growth and development of fungal cells, leading to their death.
Biochemical and Physiological Effects
N-(4-Chloro-1H-benzimidazol-6-yl)formamide has been shown to have low toxicity to mammals and birds. However, it can have adverse effects on non-target organisms such as aquatic invertebrates and earthworms. N-(4-Chloro-1H-benzimidazol-6-yl)formamide can also accumulate in soil and water, which can lead to environmental contamination.

Advantages and Limitations for Lab Experiments

N-(4-Chloro-1H-benzimidazol-6-yl)formamide is a useful tool for studying the role of microtubules in fungal cells. It can be used to investigate the effects of microtubule disruption on fungal growth and development. However, N-(4-Chloro-1H-benzimidazol-6-yl)formamide has limitations in lab experiments as it can also affect the microtubules in mammalian cells, which can lead to cell death.

Future Directions

There are several future directions for research on N-(4-Chloro-1H-benzimidazol-6-yl)formamide. One area of interest is the development of new formulations of N-(4-Chloro-1H-benzimidazol-6-yl)formamide that can improve its efficacy and reduce its environmental impact. Another direction is the study of the effects of N-(4-Chloro-1H-benzimidazol-6-yl)formamide on non-target organisms and the environment. Additionally, N-(4-Chloro-1H-benzimidazol-6-yl)formamide can be used as a starting point for the development of new antifungal agents that target microtubules.
Conclusion
N-(4-Chloro-1H-benzimidazol-6-yl)formamide is a valuable fungicide that has been extensively studied in the field of plant pathology. Its mechanism of action involves the inhibition of microtubule assembly in fungal cells, leading to their death. N-(4-Chloro-1H-benzimidazol-6-yl)formamide has advantages and limitations in lab experiments and has potential future directions for research. Its use in agriculture should be carefully monitored to minimize its impact on the environment.

Synthesis Methods

N-(4-Chloro-1H-benzimidazol-6-yl)formamide can be synthesized by reacting 4-chloro-ortho-phenylenediamine with formic acid. The reaction is carried out in the presence of a catalyst such as zinc chloride. The resulting product is then purified by recrystallization to obtain pure N-(4-Chloro-1H-benzimidazol-6-yl)formamide.

Scientific Research Applications

N-(4-Chloro-1H-benzimidazol-6-yl)formamide has been extensively studied in the field of plant pathology. It has been shown to be effective against a wide range of plant diseases caused by fungi, including powdery mildew, rust, and leaf spot. N-(4-Chloro-1H-benzimidazol-6-yl)formamide works by inhibiting microtubule assembly in the fungal cells, which disrupts their growth and development.